3-(4-Chloro-2-methoxyphenyl)benzoic acid, 95%

• IUPAC Name: 3-(4-chloro-2-methoxyphenyl)benzoic acid
• InChI: InChI=1S/C14H11ClO3/c1-18-13-8-11(15)5-6-12(13)9-3-2-4-10(7-9)14(16)17/h2-8H,1H3,(H,16,17)
• InChI Key: VASYCLURFPIHFM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)Cl)C2=CC(=CC=C2)C(=O)O
• Molecular Formula: C14H11ClO3
• DSSTOX Substance ID: DTXSID90683341
• Molecular Weight: 262.69 g/mol
• CAS RN: 1261941-41-6

Description

3-(4-Chloro-2-methoxyphenyl)benzoic acid (CMPBA) is a phenolic acid compound with a wide range of applications in scientific research. It is an organic compound that has the chemical formula C10H9ClO3, and is most commonly used in laboratory experiments due to its strong acidity and stability. CMPBA is a white crystalline solid with a melting point of 148°C and a boiling point of 300°C. It is a popular choice for researchers due to its low cost and availability.

Scientific Research Applications

3-(4-Chloro-2-methoxyphenyl)benzoic acid, 95% is widely used in scientific research due to its strong acidity and stability. It is commonly used as a reagent in laboratory experiments, such as in the synthesis of various compounds. It has also been used in the synthesis of various pharmaceuticals, such as anti-inflammatory drugs and anti-cancer agents. Additionally, 3-(4-Chloro-2-methoxyphenyl)benzoic acid, 95% has been used in the synthesis of various polymers, such as polyurethanes and polyesters.

Mechanism of Action

3-(4-Chloro-2-methoxyphenyl)benzoic acid, 95% is believed to act as a proton donor, meaning that it can donate protons to other molecules. This makes it a powerful acid, which is why it is so widely used in lab experiments. Additionally, 3-(4-Chloro-2-methoxyphenyl)benzoic acid, 95% is believed to act as an antioxidant, meaning that it can help protect cells from oxidative damage caused by free radicals.
Biochemical and Physiological Effects
Due to its strong acidity, 3-(4-Chloro-2-methoxyphenyl)benzoic acid, 95% has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of certain bacteria, as well as to decrease the activity of certain enzymes. Additionally, 3-(4-Chloro-2-methoxyphenyl)benzoic acid, 95% has been shown to have anti-inflammatory and anti-cancer effects, as well as to have a protective effect against oxidative damage caused by free radicals.

Advantages and Limitations for Lab Experiments

3-(4-Chloro-2-methoxyphenyl)benzoic acid, 95% has several advantages for laboratory experiments. It is a strong acid, making it ideal for synthesizing various compounds. Additionally, it is relatively inexpensive and widely available. However, 3-(4-Chloro-2-methoxyphenyl)benzoic acid, 95% does have some limitations. It is sensitive to light and air, and should be stored in a cool, dark place. Additionally, it can be hazardous if not handled properly, and should be used with caution.

Future Directions

There are several potential future directions for 3-(4-Chloro-2-methoxyphenyl)benzoic acid, 95%. It could be further studied for its potential anti-inflammatory and anti-cancer effects. Additionally, it could be studied for its potential to inhibit the growth of certain bacteria, as well as its potential to protect cells from oxidative damage. Additionally, 3-(4-Chloro-2-methoxyphenyl)benzoic acid, 95% could be studied for its potential to be used in the synthesis of various polymers, such as polyurethanes and polyesters. Finally, 3-(4-Chloro-2-methoxyphenyl)benzoic acid, 95% could be further studied for its potential to be used in the synthesis of various pharmaceuticals.

Synthesis Methods

3-(4-Chloro-2-methoxyphenyl)benzoic acid, 95% is typically synthesized through a two-step process. The first step involves reacting 4-chloro-2-methoxyphenol with carbon disulfide to form 4-chloro-2-methoxyphenylsulfide. This is followed by the second step, in which the 4-chloro-2-methoxyphenylsulfide is reacted with sodium hydroxide and acetic acid to form 3-(4-Chloro-2-methoxyphenyl)benzoic acid, 95%.